Cas no 1806419-34-0 (6-Fluoro-4-iodopicolinamide)

• Product Name: 6-Fluoro-4-iodopicolinamide
• CAS No: 1806419-34-0
• MF: C₆H₄FIN₂O
• MW: 266.011636734009
• CID: 4905809
• Update Time: 2025-05-24

6-Fluoro-4-iodopicolinamide Chemical and Physical Properties

Names and Identifiers

• 6-Fluoro-4-iodopicolinamide

• Inchi： 1S/C6H4FIN2O/c7-5-2-3(8)1-4(10-5)6(9)11/h1-2H,(H2,9,11)
• InChI Key： XYPWUXPYUBUQJW-UHFFFAOYSA-N
• SMILES： IC1C=C(N=C(C(N)=O)C=1)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 167
• XLogP3: 1.1
• Topological Polar Surface Area: 56

Additional information on 6-Fluoro-4-iodopicolinamide

Comprehensive Overview of 6-Fluoro-4-iodopicolinamide (CAS No. 1806419-34-0): Properties, Applications, and Research Insights

6-Fluoro-4-iodopicolinamide (CAS No. 1806419-34-0) is a specialized heterocyclic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural features. This picolinamide derivative combines a fluorine atom at the 6-position and an iodine atom at the 4-position of the pyridine ring, making it a versatile intermediate for drug discovery and material science. Its molecular formula, C₆H₄FINO, reflects its potential for diverse chemical modifications, aligning with current trends in small-molecule therapeutics and precision agriculture.

In recent years, the demand for fluorinated compounds like 6-Fluoro-4-iodopicolinamide has surged, driven by their enhanced metabolic stability and bioavailability—a key focus in AI-driven drug design and high-throughput screening. Researchers frequently explore its role in kinase inhibition and catalytic cross-coupling reactions, addressing popular search queries such as "fluorinated picolinamides in medicinal chemistry" or "iodo-substituted heterocycles applications." The compound’s CAS No. 1806419-34-0 is often cross-referenced in patents related to anticancer agents and antimicrobial coatings, reflecting its multidisciplinary relevance.

Synthesis of 6-Fluoro-4-iodopicolinamide typically involves halogenation and amide coupling strategies, with optimization for green chemistry principles—a trending topic in sustainable research. Analytical techniques like HPLC, NMR, and mass spectrometry confirm its purity, critical for applications in bioconjugation and proteomics. Notably, its iodine moiety enables radio-labeling for imaging studies, answering frequent searches on "traceable molecular probes."

Beyond pharmaceuticals, this compound’s agrochemical potential aligns with global interest in crop protection and pesticide innovation. Its fluoro-iodo synergy may enhance herbicidal activity, a subject explored in journals and SEO-optimized articles like "next-gen agrochemical intermediates." Safety data sheets emphasize standard lab handling, while its non-regulated status ensures accessibility for academic and industrial R&D.

In summary, 6-Fluoro-4-iodopicolinamide (CAS No. 1806419-34-0) exemplifies the intersection of structural diversity and functional adaptability, addressing contemporary challenges in life sciences and materials engineering. Its inclusion in combinatorial libraries and catalysis research underscores its enduring value, making it a staple in modern chemical innovation.